N-(5,5-dimethylhexan-2-yl)-4-(1,1-dioxo-1,4-thiazinan-4-yl)-2-methoxyaniline

• IUPAC Name: N-(5,5-dimethylhexan-2-yl)-4-(1,1-dioxo-1,4-thiazinan-4-yl)-2-methoxyaniline
• InChI: InChI=1S/C19H32N2O3S/c1-15(8-9-19(2,3)4)20-17-7-6-16(14-18(17)24-5)21-10-12-25(22,23)13-11-21/h6-7,14-15,20H,8-13H2,1-5H3
• InChI Key: QWQCMMNCVPGQPX-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(C)(C)C)NC1=C(C=C(C=C1)N2CCS(=O)(=O)CC2)OC
• Molecular Formula: C19H32N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-(5,5-dimethylhexan-2-yl)-4-(1,1-dioxo-1,4-thiazinan-4-yl)-2-methoxyaniline is a complex organic compound with a unique structure that combines aniline, thiazinane, and methoxy functional groups

Preparation Methods

The synthesis of N-(5,5-dimethylhexan-2-yl)-4-(1,1-dioxo-1,4-thiazinan-4-yl)-2-methoxyaniline typically involves multiple steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 5,5-dimethylhexan-2-amine, 1,4-thiazinane-1,1-dioxide, and 2-methoxyaniline.

Reaction Conditions: The reactions are carried out under controlled conditions, often involving catalysts, solvents, and specific temperatures to ensure the desired product is obtained.

Industrial Production: On an industrial scale, the synthesis may involve continuous flow processes and large-scale reactors to produce the compound efficiently and in high yields.

Chemical Reactions Analysis

N-(5,5-dimethylhexan-2-yl)-4-(1,1-dioxo-1,4-thiazinan-4-yl)-2-methoxyaniline can undergo various chemical reactions:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others, using reagents like halogens or nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used, but they generally include various derivatives of the original compound.

Scientific Research Applications

N-(5,5-dimethylhexan-2-yl)-4-(1,1-dioxo-1,4-thiazinan-4-yl)-2-methoxyaniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of N-(5,5-dimethylhexan-2-yl)-4-(1,1-dioxo-1,4-thiazinan-4-yl)-2-methoxyaniline involves its interaction with molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to changes in their activity.

Pathways: These interactions can affect various biochemical pathways, resulting in the observed biological effects.

Comparison with Similar Compounds

N-(5,5-dimethylhexan-2-yl)-4-(1,1-dioxo-1,4-thiazinan-4-yl)-2-methoxyaniline can be compared with other similar compounds:

Similar Compounds: Compounds with similar structures include other aniline derivatives, thiazinane derivatives, and methoxy-substituted compounds.